6-Destrifluoromethyl-5-trifluoromethyl Bendroflumethiazide (Impurity)
Catalog No.
S14400391
CAS No.
M.F
C15H14F3N3O4S2
M. Wt
421.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
6-Destrifluoromethyl-5-trifluoromethyl Bendroflumethiazide (Impurity)
IUPAC Name
3-benzyl-1,1-dioxo-5-(trifluoromethyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide
Molecular Formula
C15H14F3N3O4S2
Molecular Weight
421.4 g/mol
InChI
InChI=1S/C15H14F3N3O4S2/c16-15(17,18)11-7-10(26(19,22)23)8-12-14(11)20-13(21-27(12,24)25)6-9-4-2-1-3-5-9/h1-5,7-8,13,20-21H,6H2,(H2,19,22,23)
InChI Key
URSDPOASTUQARP-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C=C1)CC2NC3=C(C=C(C=C3S(=O)(=O)N2)S(=O)(=O)N)C(F)(F)F
XLogP3
1.9
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
3
Exact Mass
421.03778277 g/mol
Monoisotopic Mass
421.03778277 g/mol
Heavy Atom Count
27
Dates
Modify: 2024-08-10
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